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Compound of Interest

Compound Name: Orientanol A

Cat. No.: B1159813

CAS Number: 190381-82-9[1][2][3][4]
Molecular Formula: C21H2407[2][3]

This technical guide provides an in-depth overview of Orientanol A, a flavonoid compound of
interest to researchers in drug discovery and development. The following sections detail its
chemical and physical properties, potential biological activities based on related compounds,
and hypothetical experimental protocols for its investigation.

Chemical and Physical Properties

Orientanol A is classified as an isoflavonoid.[2] Its fundamental properties are summarized in
the table below.
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Property Value Source
CAS Number 190381-82-9 (11121131141
Molecular Formula C21H2407 [2][3]
Molecular Weight 388.41 g/mol [2]
Chemical Class Flavonoids (Isoflavonoids) [1112]
Natural Sources Erythrina species [2]

Soluble in organic solvents
- such as chloroform,
Solubility _ [1][2]
dichloromethane, ethyl

acetate, DMSO, and acetone.

Potential Biological Activities and Signaling
Pathways

While specific experimental data on the biological activities of Orientanol A is limited in the
public domain, studies on structurally similar isoflavonoids, such as Orientin, suggest potential
therapeutic applications. The following information is based on related compounds and should
be considered indicative rather than definitive for Orientanol A.

Anti-inflammatory Activity and the NF-kB Signaling
Pathway

Flavonoids structurally related to Orientanol A, such as Orientin, have been shown to exhibit
anti-inflammatory properties.[5] A key mechanism underlying these effects is the inhibition of
the Nuclear Factor-kappa B (NF-kB) signaling pathway.[2][5][6] NF-kB is a crucial transcription
factor that regulates the expression of pro-inflammatory cytokines and enzymes like COX-2
and iNOS.

The proposed mechanism involves the inhibition of IkBa phosphorylation and degradation,
which in turn prevents the nuclear translocation of the p65 subunit of NF-kB. This sequesters
NF-kB in the cytoplasm, preventing it from activating the transcription of inflammatory genes.
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Caption: Proposed NF-kB signaling pathway inhibition by Orientanol A.

Experimental Protocols

The following are detailed, hypothetical experimental protocols for investigating the biological
activities of Orientanol A. These are based on standard methodologies for similar compounds.

Antibacterial Activity Assay (Minimum Inhibitory
Concentration - MIC)

This protocol outlines the determination of the MIC of Orientanol A against a bacterial strain,
such as Methicillin-Resistant Staphylococcus aureus (MRSA), using the broth microdilution
method.

Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Orientanol A: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159813#orientanol-a-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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